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Compound of Interest

Compound Name: PF-06648671

Cat. No.: B10828414

Get Quote

PF-06648671 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of PF-06648671.

Frequently Asked Questions (FAQs)
Q1: What is PF-06648671?

PF-06648671 is a potent, orally active, and brain-penetrable γ-secretase modulator (GSM).[1]

[2] It was investigated for the treatment of Alzheimer's disease.[2][3] Its mechanism involves

reducing the production of amyloid-beta peptides Aβ42 and Aβ40 while increasing the levels of

shorter, less pathogenic peptides Aβ37 and Aβ38.[1][4] Pfizer conducted Phase I clinical trials,

where the compound was found to be well-tolerated, but its development was discontinued in

2018 after the company ceased its neurology research and development efforts.[3][5]

Q2: What are the recommended solvents for preparing PF-06648671 stock solutions?

For initial stock solutions, Dimethyl sulfoxide (DMSO) is recommended. PF-06648671 is highly

soluble in DMSO, reaching concentrations of up to 125 mg/mL (231.95 mM).[1]

Important Considerations:
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Ultrasonic treatment may be necessary to achieve complete dissolution in DMSO.[1]

DMSO is hygroscopic (absorbs moisture from the air). This absorbed water can significantly

decrease the solubility of the compound. It is critical to use newly opened or properly stored,

anhydrous DMSO for the best results.[1]

Q3: How should I store PF-06648671 powder and stock solutions?

Proper storage is crucial to maintain the integrity of the compound. The following conditions are

recommended:

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

In Solvent -80°C 6 months[1]

In Solvent -20°C 1 month[1]

The compound is typically shipped at room temperature for domestic transit in the US.[1]

Q4: What formulations can be used for in vivo animal studies?

Two specific vehicle formulations have been described to achieve a minimum concentration of

at least 2.08 mg/mL (3.86 mM).[1]

Formulation Components Minimum Solubility

Protocol 1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL[1]

Protocol 2 10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL[1]

Troubleshooting Guide
Issue: My PF-06648671 has precipitated out of my stock solution or aqueous buffer.
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Precipitation is a common issue for poorly soluble compounds when transferring from a high-

concentration organic stock solution to an aqueous medium.

Troubleshooting Steps:

Confirm Stock Solution Integrity: Ensure your DMSO stock solution is clear. If not, try gentle

warming or sonication to redissolve the compound. If it remains precipitated, your stock may

be over-saturated or the DMSO may have absorbed water.

Modify Dilution Protocol: When diluting into an aqueous buffer, add the aqueous solution to

your DMSO stock slowly while vortexing. Do not add the DMSO stock directly to the bulk

aqueous buffer.

Use a Lower Concentration: The final concentration in your aqueous medium may be above

the compound's solubility limit. Try working with a lower final concentration.

Incorporate Surfactants or Co-solvents: For cell-based assays, adding a small, non-toxic

amount of a surfactant like Tween-80 (e.g., 0.1%) or a co-solvent may help maintain

solubility. For in vivo studies, consider using one of the established formulations listed above.

Adjust pH: While specific data is unavailable, the solubility of compounds with ionizable

groups can be pH-dependent. Experiment with slight pH adjustments in your buffer if your

experimental design allows.

Heat and/or Sonicate: As a general measure, gentle heating and sonication can help

dissolve precipitates in prepared solutions.[1]
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Precipitation Observed

Is the DMSO stock solution clear?

Gently warm or sonicate stock.
Is it clear now?

No

Modify Dilution Method:
- Add buffer to stock slowly

- Vortex during addition

Yes

Prepare fresh stock with
newly opened DMSO.

No

Yes

Use a lower final
working concentration.

Consider adding excipients
(e.g., Tween-80, PEG300)

to the final solution.

Solution is Clear
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Time Point Zero (T0) Incubation Subsequent Time Points (Tx)

Prepare PF-06648671
in desired solvent/buffer

Inject sample onto
HPLC system

Analyze chromatogram:
- Record peak area

- Establish initial purity

Store solution under
test conditions

(e.g., 37°C, RT, light)

Inject sample onto
HPLC system

Analyze chromatogram:
- Record peak area

- Look for new peaks

Compare T0 and Tx Data:
Calculate % remaining

Identify degradation peaks
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C99 Fragment
(β-CTF)

γ-secretase
Complex

Aβ42 / Aβ40
(Amyloidogenic)

Aβ38 / Aβ37
(Less Amyloidogenic)
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Modulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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